Cas no 73118-37-3 (1H-1,2,4-Triazole,3-nitro-1-[[2,4,6-tris(1-methylethyl)phenyl]sulfonyl]-)

1H-1,2,4-Triazole,3-nitro-1-[[2,4,6-tris(1-methylethyl)phenyl]sulfonyl]- structure
73118-37-3 structure
Product Name:1H-1,2,4-Triazole,3-nitro-1-[[2,4,6-tris(1-methylethyl)phenyl]sulfonyl]-
CAS No:73118-37-3
MF:C17H24N4O4S
MW:380.461862564087
CID:551741
PubChem ID:624916
Update Time:2025-04-19

1H-1,2,4-Triazole,3-nitro-1-[[2,4,6-tris(1-methylethyl)phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole,3-nitro-1-[[2,4,6-tris(1-methylethyl)phenyl]sulfonyl]-
    • 1-(2,4,6-TRIISOPROPYLBENZENESULFONYL)-3-NITRO-1,2,4-TRIAZOLE
    • 1-(2,4,6-Triisopropylbenzenesulfonyl)-3-Nitro-1H-1,2,4-Triazole
    • 3-nitro-1-[2,4,6-tri(propan-2-yl)phenyl]sulfonyl-1,2,4-triazole
    • 1-(2,4,6-tri-isopropylbenzenesulphonyl)-3-nitro-1,2,4-triazol
    • 1-(2,4,6-Tri-isopropyl-benzolsulfonyl)-3-nitro-1,2,4-triazol
    • 2,4,6-triisopropyl benzenesulfonyl 3-nitro 1,2,4-triazole
    • 3-nitro-1-(2,4,6-triisopropylbenzenesulfonyl)-1,2,4-triazole
    • 3-Nitro-1-[[2,4,6-tris(isopropyl)phenyl]sulfonyl]-1H-1,2,4-triazole
    • TPSNI
    • TPSNT
    • 3-Nitro-1-((2,4,6-triisopropylphenyl)sulfonyl)-1H-1,2,4-triazole
    • DTXSID60347701
    • AKOS015904517
    • ti-pb-sn-te
    • SCHEMBL1123484
    • 3-Nitro-1-(2,4,6-triisopropylphenylsulfonyl)-1H-1,2,4-triazole
    • 1-(2,4,6-Trisopropylbenzenesulfonyl)-3-nitro-1,2,4-triazole
    • FT-0641445
    • 1-(2,4,6-Triisopropylbenzenesulfonyl)-3-nitro-1H-1,2,4-triazole, >=95.0%
    • XJBNCASBZVSLGO-UHFFFAOYSA-N
    • 3-Nitro-1-[(2,4,6-triisopropylphenyl)sulfonyl]-1H-1,2,4-triazole #
    • 73118-37-3
    • Inchi: 1S/C17H24N4O4S/c1-10(2)13-7-14(11(3)4)16(15(8-13)12(5)6)26(24,25)20-9-18-17(19-20)21(22)23/h7-12H,1-6H3
    • InChI Key: XJBNCASBZVSLGO-UHFFFAOYSA-N
    • SMILES: S(C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C)(N1C=NC([N+](=O)[O-])=N1)(=O)=O

Computed Properties

  • Exact Mass: 380.15200
  • Monoisotopic Mass: 380.15182643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 579
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • Density: 1.31
  • Melting Point: 128-130 °C(lit.)
  • Boiling Point: 523.9°C at 760 mmHg
  • Flash Point: 270.7°C
  • Refractive Index: 1.607
  • PSA: 119.05000
  • LogP: 5.39750

1H-1,2,4-Triazole,3-nitro-1-[[2,4,6-tris(1-methylethyl)phenyl]sulfonyl]- Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:−20°C
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